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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 9-Decenal in
fragrance formulations, detailing its olfactory profile, performance, and recommended analytical
and stability testing protocols. This document is intended to guide researchers and formulators
in the effective application of this versatile aldehydic ingredient.

Chemical and Physical Properties

9-Decenal (CAS No. 39770-05-3) is an unsaturated aliphatic aldehyde that is a key component
in many fragrance compositions, particularly those aiming for fresh, citrus, and floral notes. Its
chemical and physical properties are summarized below.
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Property Value
Molecular Formula C10H180
Molecular Weight 154.25 g/mol
Appearance Colorless to pale yellow liquid
] Aldehydic, citrus, green, with notes of orange
Odor Profile
peel and a waxy character.
Boiling Point 211 °C at 760 mmHg
N Insoluble in water; soluble in ethanol and
Solubility ]
fragrance oils.
Purity Typically =298% for fragrance applications.

Olfactory Profile and Application in Fragrance

Formulation

9-Decenal is highly valued for its powerful and diffusive aldehydic character, which provides a

fresh and vibrant lift to fragrance compositions. Its primary applications in perfumery include:

o Citrus Accords: It imparts a realistic and juicy orange peel and pulp note, enhancing the

natural character of citrus fragrances.

o Floral Bouguets: In floral compositions, it can be used to add a dewy, fresh petal effect,

particularly in lily-of-the-valley and rose accords.

o Fruity and Green Notes: Its profile can introduce a crisp, green, and slightly waxy nuance,

reminiscent of unripe fruit.

» Aldehydic Blends: It is a key component in modern aldehydic fragrances, providing a clean

and sparkling top note.

A recommended usage level for 9-Decenal is up to 2.0% in the fragrance concentrate[1].

Example Fragrance Formulation
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While specific formulations are proprietary, the following table provides a representative
example of a citrus-aldehydic fragrance concentrate incorporating 9-Decenal.

Ingredient Percentage (%) Olfactory Contribution
Limonene 20.0 Fresh, citrus, orange
Linalool 15.0 Floral, citrus, woody

Hedione (Methyl

Dihydrojasmonate) 10.0 Floral, jasmine, diffusive

Iso E Super 10.0 Woody, ambery, smooth
Bergamot Oil 10.0 Citrus, fresh, slightly spicy
Galaxolide (50% in BB) 10.0 Musk, clean, sweet
9-Decenal 15 Aldehydic, orange peel, fresh
Citral 1.0 Lemon, citrus
Alpha-Isomethyl lonone 5.0 Floral, violet, woody

Benzyl Salicylate 5.0 Floral, balsamic, sweet
Dipropylene Glycol (DPG) 12.5 Solvent

Experimental Protocols
Synthesis of 9-Decenal

A common laboratory-scale synthesis of 9-Decenal involves the oxidation of the corresponding
alcohol, 9-decen-1-ol. A detailed protocol for the gas-phase selective oxidation of 9-decen-1-ol
(Rosalva) to 9-Decenal (Costenal) has been described and can be adapted for laboratory
synthesis[2].

Reaction Scheme:
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Oxidation (e.g., PCC, Swern, TEMPO) -

9-decen-1-ol 9-Decenal

Sample Preparation
(Dilution in Ethanol)

:

GC-MS Analysis

:

Data Processing
(Peak Integration)

:

Quantification
(External Standard Calibration)

Prepare Fragrance Samples

'

Expose to Stress Conditions
(Heat, Light, Freeze-Thaw)

'

Evaluate at Time Intervals

.

Physical Assessment Chemical Analysis
(Color, Clarity) (GC-MS)

Olfactory Assessment

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1583488?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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